2'-Deoxy-N3-methylcytidine hydriodide

• Molecular Formula: C10H16IN3O4
• Molecular Weight: 369.16 g/mol
• IUPAC Name: 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-imino-3-methylpyrimidin-2-one;hydroiodide
• InChI: InChI=1S/C10H15N3O4.HI/c1-12-8(11)2-3-13(10(12)16)9-4-6(15)7(5-14)17-9;/h2-3,6-7,9,11,14-15H,4-5H2,1H3;1H/t6-,7+,9+;/m0./s1
• InChI Key: DFGPJCYBYINQQK-XMCAPODCSA-N
• Isomeric SMILES: CN1C(=N)C=CN(C1=O)[C@H]2C[C@@H]([C@H](O2)CO)O.I
• Canonical SMILES: CN1C(=N)C=CN(C1=O)C2CC(C(O2)CO)O.I

Description

2'-Deoxy-N3-methylcytidine hydriodide (CAS: 79043-77-9) is a chemically modified nucleoside analog characterized by methylation at the N3 position of the cytidine base and substitution of the 2'-hydroxyl group with a hydrogen atom. Its hydroiodide salt form enhances stability and solubility for research applications. Structurally, it combines a deoxyribose sugar with a methylated cytosine base, linked via a β-glycosidic bond. The molecular formula is C₉H₁₃N₃O₄·HI, with a molecular weight of approximately 355.11 g/mol (calculated from ).

This compound is primarily investigated for its antitumor and antiviral properties, functioning as a DNA synthesis inhibitor by incorporating into nucleic acids and disrupting replication. However, a notable discrepancy exists in its classification: while and erroneously categorize it as a purine nucleoside analog, cytidine derivatives are pyrimidine-based. This highlights the need for careful verification in literature.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Properties

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Modifications
2'-Deoxy-N3-methylcytidine hydriodide	79043-77-9	C₉H₁₄N₃O₄I	~355.11	N3-methylation, 2'-deoxy, hydroiodide
2'-Deoxycytidine (parent compound)	951-77-9	C₉H₁₃N₃O₄	227.22	2'-deoxy
5-Hydroxymethyl-2'-deoxycytidine (5hmdC)	52278-77-0	C₉H₁₃N₃O₅	243.22	5-hydroxymethyl
2'-Deoxy-1-methylpseudocytidine	Not provided	C₁₀H₁₅N₃O₄	~253.25	Pseudocytidine backbone, 1-methyl

Key Differences :

• N3-methylation in 2'-Deoxy-N3-methylcytidine hydriodide distinguishes it from unmodified 2'-deoxycytidine and 5hmdC, which features a 5-hydroxymethyl group critical for epigenetic regulation.
• Pseudocytidine derivatives (e.g., 2'-Deoxy-1-methylpseudocytidine) exhibit a non-canonical sugar-base linkage, enhancing nuclease resistance for oligonucleotide therapeutics.

Key Insights :

• Antitumor Activity : 2'-Deoxy-N3-methylcytidine hydriodide targets indolent lymphoid malignancies, whereas 5hmdC is implicated in cancer epigenetics without direct cytotoxic effects.
• Therapeutic Design : Pseudocytidine analogs prioritize stability for gene silencing, contrasting with the direct DNA-targeting mechanism of 2'-Deoxy-N3-methylcytidine.

Notes

Classification Error : 2'-Deoxy-N3-methylcytidine hydriodide is erroneously labeled as a purine analog in some sources; it is a pyrimidine derivative.

Q & A

Q. Yield Optimization :

Factor	Recommendation	Reference
Temperature	80–90°C for iodination
Solvent	Polar aprotic solvents (DMF)
Stoichiometry	Excess methyl iodide (1.5–2 eq)

Basic: How should researchers characterize the purity and structural integrity of 2'-Deoxy-N3-methylcytidine hydriodide?

Answer:
Analytical Methods :

• NMR Spectroscopy : Use ¹H/¹³C NMR to confirm the absence of unreacted intermediates. Key signals: methyl protons (~δ 3.1–3.3 ppm) and deoxyribose anomeric protons (~δ 6.0 ppm) .
• Mass Spectrometry : High-resolution ESI-MS to verify molecular weight (expected [M+H]⁺ ~ 355.2 g/mol) .
• HPLC : Reverse-phase C18 column (acetonitrile/water gradient) to assess purity (>95% for biological assays) .

Q. Resolution Workflow :

Re-test with orthogonal assays (e.g., ATP-based viability vs. apoptosis markers).

Cross-validate results in ≥3 independent labs .

Advanced: What advanced techniques address challenges in distinguishing 2'-Deoxy-N3-methylcytidine hydriodide from its analogs?

Answer:

• X-ray Crystallography : Resolve methyl group positioning at N3 and iodide counterion interactions .
• 2D NMR : NOESY to confirm spatial proximity between methyl and deoxyribose protons .
• Isotopic Labeling : Synthesize ¹⁵N/¹³C-labeled analogs for precise tracking in metabolic studies .

Q. Technical Comparison :

Method	Resolution Limit	Application
X-ray	<0.5 Å	Absolute configuration
Cryo-EM	~3 Å	Solubilized complexes